Cas no 1806176-71-5 (5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine
• CAS No: 1806176-71-5
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4930978
• Update Time: 2025-06-14

5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-3-1-4(13)6(14-5(3)2-12)15-7(9,10)11/h1H,2,12-13H2
• InChI Key： QDBRMPYFOBJLJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1CN)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine

Research Briefing on 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine (CAS: 1806176-71-5)

5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine (CAS: 1806176-71-5) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and chloro substituents, presents a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of pharmaceuticals targeting central nervous system (CNS) disorders, antimicrobial agents, and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine in the development of GABA_A receptor modulators. The research demonstrated that derivatives of this compound exhibit high affinity for α5-containing GABA_A receptors, which are implicated in cognitive disorders such as Alzheimer's disease. The study employed molecular docking and in vitro binding assays to validate the compound's potential as a lead structure for further optimization.

In addition to its CNS applications, recent work has investigated the antimicrobial properties of this pyridine derivative. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that halogenated analogs of 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine showed potent activity against drug-resistant strains of Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall biosynthesis, as evidenced by transmission electron microscopy studies showing disrupted peptidoglycan assembly.

Synthetic methodologies for 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine have also seen advancements. A novel continuous flow chemistry approach published in Organic Process Research & Development (2023) demonstrated a 72% yield improvement over traditional batch synthesis, with significantly reduced reaction times (from 18 hours to 2.5 hours). This technological advancement addresses previous scalability challenges associated with this intermediate's production.

From a safety and toxicological perspective, recent preclinical studies (2024) conducted under OECD guidelines have established an LD₅₀ > 2000 mg/kg in rodent models, suggesting a favorable safety profile for pharmaceutical development. However, researchers noted the need for further investigation into potential hepatotoxicity at chronic exposure levels, as indicated by elevated liver enzymes in 28-day repeat dose studies.

The commercial landscape for 5-Amino-2-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine is evolving, with at least three major contract research organizations (CROs) now offering custom synthesis services for this compound. Market analysis suggests growing demand from both pharmaceutical and agrochemical sectors, with projected compound annual growth rate (CAGR) of 8.7% from 2024 to 2030 according to recent industry reports.

Future research directions highlighted in recent reviews include exploration of this scaffold in PROTAC (proteolysis targeting chimera) development, particularly for targeting undruggable proteins in oncology. The presence of both amino and aminomethyl groups provides versatile points for linker attachment in these bifunctional molecules. Computational studies predict good cell permeability and blood-brain barrier penetration for derivatives, making this compound class particularly interesting for CNS-targeted PROTACs.